Cas no 1806933-54-9 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate
• CAS No: 1806933-54-9
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4886569
• Update Time: 2025-06-30

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)6-3-5(4-11)7(8(12)13)15-9(6)14/h3,8H,2,4H2,1H3
• InChI Key： KLOMSBVPLHLNNT-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OCC)=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate

Research Brief on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS: 1806933-54-9)

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS: 1806933-54-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique structural features and reactivity.

The compound's structural motif, characterized by the presence of chloro, difluoromethyl, and fluoro substituents, makes it a versatile building block for the construction of complex molecules. Researchers have exploited its reactivity to develop inhibitors of specific enzymes and receptors, which are crucial in disease pathways. For instance, its application in the synthesis of kinase inhibitors has shown promising results in preclinical studies, suggesting potential therapeutic benefits in oncology.

Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that significantly improves yield and reduces byproducts, addressing previous challenges in its large-scale production. This development is expected to facilitate further research and commercialization of derivatives based on this scaffold.

In addition to its synthetic utility, the compound has been investigated for its direct biological activity. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects against certain bacterial strains, raising the possibility of its use in antimicrobial drug development. However, further optimization and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The safety and toxicological aspects of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate have also been a focus of recent research. Regulatory assessments suggest that while the compound is generally stable under standard conditions, appropriate handling measures are necessary due to its reactive functional groups. These findings underscore the importance of rigorous safety protocols in its laboratory and industrial applications.

Looking ahead, the continued exploration of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-carboxylate and its derivatives holds great promise for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of research findings into clinical applications, potentially leading to breakthrough therapies in the coming years.